Cas no 1461707-84-5 (benzyl N-(3-{6,8-dioxo-5,7-diazaspiro3.4octan-7-yl}propyl)carbamate)

• Product Name: benzyl N-(3-{6,8-dioxo-5,7-diazaspiro3.4octan-7-yl}propyl)carbamate
• CAS No: 1461707-84-5
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 5577312
• PubChem ID: 75480529
• Update Time: 2025-10-23

benzyl N-(3-{6,8-dioxo-5,7-diazaspiro3.4octan-7-yl}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-{6,8-dioxo-5,7-diazaspiro[3.4]octan-7-yl}propyl)carbamate
• Carbamic acid, N-[3-(6,8-dioxo-5,7-diazaspiro[3.4]oct-7-yl)propyl]-, phenylmethyl ester
• benzyl N-(3-{6,8-dioxo-5,7-diazaspiro3.4octan-7-yl}propyl)carbamate

• Inchi： 1S/C17H21N3O4/c21-14-17(8-4-9-17)19-15(22)20(14)11-5-10-18-16(23)24-12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2,(H,18,23)(H,19,22)
• InChI Key： SJHQWEIRFGOPLY-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCCCN1C(=O)C2(CCC2)NC1=O

Experimental Properties

• Density: 1.3±0.1 g/cm3

benzyl N-(3-{6,8-dioxo-5,7-diazaspiro3.4octan-7-yl}propyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl N-(3-{6,8-dioxo-5,7-diazaspiro3.4octan-7-yl}propyl)carbamate

Introduction to Benzyl N-(3-{6,8-Dioxo-5,7-Diazaspiro[3.4]Octan-7-Yl}Propyl)Carbamate (CAS No. 1461707-84-5)

Benzyl N-(3-{6,8-dioxo-5,7-diazaspiro[3.4]octan-7-yl}propyl)carbamate, with CAS number 1461707-84-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a benzyl group with a diazaspiro system. The spirocyclic framework is a key feature of this molecule, as it contributes to its potential applications in drug design and development.

The benzyl group in this compound serves as a versatile functional group, often used in organic synthesis to stabilize reactive intermediates or to facilitate further chemical transformations. The diazaspiro[3.4]octane core, on the other hand, is a bicyclic structure that contains two nitrogen atoms within the spiro system. This structure is known for its rigidity and potential to form hydrogen bonds, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. For instance, researchers have demonstrated that spirocyclic frameworks can enhance the bioavailability and potency of therapeutic agents by optimizing their pharmacokinetic properties. In the case of benzyl N-(3-{6,8-dioxo-5,7-diazaspiro[3.4]octan-7-yl}propyl)carbamate, the presence of oxygen atoms at positions 6 and 8 introduces additional functional groups that can participate in molecular interactions with biological targets.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the diazaspiro[3.4]octane system. This is followed by functionalization at specific positions to introduce the benzyl group and other substituents. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic cross-coupling reactions, has significantly improved the efficiency and yield of these processes.

From a pharmacological perspective, benzyl N-(3-{6,8-dioxo-5,7-diazaspiro[3.4]octan-7-yl}propyl)carbamate has been investigated for its potential as a lead compound in drug development. Preclinical studies have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential utility in treating conditions such as inflammation or neurodegenerative diseases.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound demonstrates low cytotoxicity in vitro. However, further research is required to fully understand its pharmacokinetics and toxicity in vivo. Regulatory agencies require comprehensive safety assessments before any compound can be advanced to clinical trials.

The structural versatility of benzyl N-(3-{6,8-dioxo-5,7-diazaspiro[3.4]octan-7-yl}propyl)carbamate makes it an ideal candidate for further chemical modifications. By altering substituents on the spirocyclic core or modifying the benzyl group, researchers can explore a wide range of structural analogs with potentially improved biological activities.

In conclusion, benzyl N-(3-{6,8-dioxo-5,7-diazaspiro[3.4]octan-7-yl}propyl)carbamate (CAS No. 1461707-84-5) is a promising compound with significant potential in drug discovery and development. Its unique spirocyclic structure and functional groups provide a foundation for exploring novel therapeutic agents with enhanced efficacy and safety profiles.